Cas no 123241-41-8 (Benzonitrile,2-amino-6-ethyl-)

• Product Name: Benzonitrile,2-amino-6-ethyl-
• CAS No: 123241-41-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 104238
• PubChem ID: 9964134
• Update Time: 2025-04-18

Benzonitrile,2-amino-6-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-amino-6-ethyl-
• Benzonitrile, 2-amino-6-ethyl- (9CI)
• AKOS006363080
• 2-Amino-6-ethylbenzonitrile
• SCHEMBL2417609
• CS-0373294
• 123241-41-8

• Inchi： 1S/C9H10N2/c1-2-7-4-3-5-9(11)8(7)6-10/h3-5H,2,11H2,1H3
• InChI Key： YORYMELVDSCEHF-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1C#N)CC

Computed Properties

• Exact Mass: 146.0845
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81